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Compound of Interest

Compound Name: AU1235

Cat. No.: B560632

Audience: Researchers, scientists, and drug development professionals.

Introduction: AU1235 is a potent and specific small molecule inhibitor of the Mycobacterium
tuberculosis (M.tb) protein MmpL3 (Mycobacterial Membrane Protein Large 3).[1][2][3][4]
MmpL3 is an essential inner membrane transporter responsible for translocating trehalose
monomycolates (TMM), a key precursor of mycolic acids, across the plasma membrane.[3][4]
[5][6] By inhibiting MmpL3, AU1235 effectively blocks the synthesis of the unique and
protective mycobacterial cell wall, leading to bactericidal activity against both drug-susceptible
and multi-drug-resistant (MDR) strains of M.tb.[4][6][7] This document provides detailed
protocols for the preparation, storage, and use of AU1235 stock solutions in Dimethyl Sulfoxide
(DMSO) for various experimental applications.

Data Presentation

Quantitative data for AU1235 is summarized in the tables below for easy reference.

Table 1: Chemical and Physical Properties of AU1235
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Property Value Reference
IUPAC Name 1-((3s,5s,7s)-adamantan-1- 8]
yI)-3-(2,3,4-trifluorophenyl)urea

Synonyms AU-1235, Adamantyl urea [1][8]

CAS Number 1338780-86-1 [1][5][8]

Molecular Formula C17H19F3N20 [11[51I8]

Molecular Weight 324.34 g/mol [1][5][8]

Appearance Solid powder [8]

Purity >98% [2][8]

Table 2: Solubility of AU1235

Solvent Concentration Notes Reference
Use fresh, anhydrous

DMSO 10 mg/mL (~30.8 mM)  DMSO as moisture [1]

can reduce solubility.

25 mg/mL (~77.1 mM)

Requires sonication to
fully dissolve. Use
newly opened,
hygroscopic DMSO

for best results.

[4]1(5]

Sonication is
3.24 mg/mL (10 mM) [7]
recommended.
Water Insoluble [1]
Ethanol 65 mg/mL [1]

Table 3: Recommended Storage Conditions
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Storage

Form Shelf Life Notes Reference
Temperature
) Store in a dry,
Solid Powder -20°C 3 years [1][5]
dark place.
For short-term
4°C 2 years [41[5]
storage.
Aliquot to avoid
Stock Solution in
-80°C 1-2 years repeated freeze- [1][4]
DMSO
thaw cycles.
For short-term
-20°C 1 month [1][4]

use.

Mechanism of Action of AU1235

AU1235 specifically targets the MmpL3 transporter protein in Mycobacterium tuberculosis. This

protein is a critical component of the mycolic acid biosynthesis pathway. By inhibiting MmpL3,

AU1235 prevents the export of trehalose monomycolate (TMM) from the cytoplasm to the

periplasm, where it is a substrate for further steps in cell wall construction. This disruption of

the mycolic acid pathway compromises the integrity of the bacterial cell wall, leading to cell

death. Some evidence also suggests that AU1235 may act by dissipating the transmembrane

electrochemical proton gradient (PMF).[9]
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Caption: Mechanism of AU1235 action on the M.tb cell wall.
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Experimental Protocols

Materials and Equipment
e AU1235 powder

e Anhydrous, sterile Dimethyl Sulfoxide (DMSO)
 Sterile microcentrifuge tubes or cryovials

o Calibrated analytical balance

o Vortex mixer

e Sonicator (bath type recommended)

o Pipettes and sterile filter tips

o Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Safety Precautions

o Handle AU1235 powder in a chemical fume hood or a ventilated enclosure to avoid
inhalation.

o Wear appropriate PPE at all times.
» DMSO can facilitate the absorption of chemicals through the skin; handle with care.

¢ Consult the Safety Data Sheet (SDS) for AU1235 before use.

Protocol 1: Preparation of a 10 mM AU1235 Stock
Solution in DMSO

This protocol is for preparing a commonly used stock concentration. Adjust calculations based
on desired concentration and volume.

e Calculation:
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[e]

The molecular weight of AU1235 is 324.34 g/mol .

(¢]

To make a 10 mM (0.010 mol/L) solution, you need 0.010 moles per liter.

[¢]

Mass (mg) = Volume (mL) x Concentration (mM) x Molecular Weight ( g/mol )

[¢]

For 1 mL of a 10 mM stock: Mass =1 mL x 10 mM x 324.34 g/mol = 3243.4 mg/L = 3.24
mg.

Weighing:

o Tare a sterile microcentrifuge tube on a calibrated analytical balance.

o Carefully weigh out 3.24 mg of AU1235 powder into the tube.

Dissolution:

o Add 1 mL of sterile, anhydrous DMSO to the tube containing the AU1235 powder.
o Close the cap tightly and vortex the solution for 1-2 minutes.

o If the powder is not fully dissolved, place the tube in a bath sonicator for 5-10 minutes.[7]
Gentle warming (to 37°C) can also aid dissolution but avoid overheating.

o Visually inspect the solution to ensure there are no visible particles. The solution should be
clear.

Storage:

o Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 20-50 uL) in sterile
cryovials.

o Label the aliquots clearly with the compound name, concentration, solvent, and date of
preparation.

o Store the aliquots at -80°C for long-term storage (up to 2 years).[4] Avoid repeated freeze-
thaw cycles.[1][7][10]
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Protocol 2: Preparation of Working Solutions for Cellular

Assays

The Minimum Inhibitory Concentration (MIC) of AU1235 against M.tb is approximately 0.1
pg/mL or 0.3 uM.[7][11] Experiments are often conducted at multiples of this concentration.

« Dilution Calculation:
o Use the formula: C1V1 = C2V2 (C=Concentration, V=Volume).
o Example: To prepare 1 mL of a 10 uM working solution from a 10 mM stock:
» C1=10 mM =10,000 uM
= C2=10pM
= V2=1mL=1000 pL
= V1= (CzxVz2)/C1= (10 pM x 1000 pL) / 10,000 pM = 1 pL.

» Add 1 pL of the 10 mM stock solution to 999 L of the appropriate culture medium or
buffer.

e Procedure:
o Thaw one aliquot of the 10 mM AU1235 stock solution.

o Perform serial dilutions in your experimental medium (e.g., Middlebrook 7H9 broth) to
achieve the desired final concentrations.

o Important: The final concentration of DMSO in the assay should be kept as low as possible
(ideally <0.1%) to avoid solvent-induced toxicity.[7] Always include a vehicle control
(medium with the same final concentration of DMSO) in your experiments.

Experimental Workflow

The following diagram illustrates the general workflow from receiving the compound to its
application in a typical anti-mycobacterial experiment.
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Caption: General workflow for preparing and using AU1235.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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